Cas no 2411287-80-2 (N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide)

• Product Name: N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide
• CAS No: 2411287-80-2
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5357643
• Update Time: 2025-10-29

N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3816903507
• N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide
• N-[(1-cyclopropyl-1H-imidazol-4-yl)methyl]-N-methylprop-2-enamide

• Inchi： 1S/C11H15N3O/c1-3-11(15)13(2)6-9-7-14(8-12-9)10-4-5-10/h3,7-8,10H,1,4-6H2,2H3
• InChI Key： DJJALVJRSPIXOX-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(C)CC1=CN(C=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 0.4
• Topological Polar Surface Area: 38.1

Additional information on N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide

Professional Introduction to N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide (CAS No. 2411287-80-2)

N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide, a compound with the CAS number 2411287-80-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this substance incorporates a cyclopropyl group and an imidazole moiety, which are known for their ability to enhance binding affinity and selectivity in drug design.

The structural motif of N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide is particularly noteworthy for its potential in modulating biological pathways. The cyclopropyl ring, a small and rigid structure, contributes to the compound's stability and bioavailability, while the imidazole ring provides a hydrogen bond donor/acceptor capability that is crucial for interactions with biological targets. These features make it an attractive candidate for further exploration in drug development.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The imidazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications. For instance, imidazole derivatives have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The incorporation of a cyclopropyl group into this scaffold further enhances its pharmacological profile by improving metabolic stability and reducing the likelihood of degradation.

In the realm of drug discovery, the synthesis and characterization of N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide have been subjects of intense research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations have been particularly effective in constructing the desired molecular structure. These methods not only ensure high chemical yields but also minimize unwanted byproducts, making the compound suitable for further pharmacological evaluation.

The pharmacological activity of this compound has been a focus of numerous investigations. Preliminary studies suggest that it exhibits potent inhibitory effects on specific enzymes and receptors relevant to various diseases. For example, it has shown promise in inhibiting enzymes involved in pain signaling pathways, which could make it a valuable candidate for developing novel analgesics. Additionally, its interaction with receptors associated with neurotransmitter systems suggests potential applications in treating neurological disorders.

The biokinetic properties of N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide are also of great interest. Studies have indicated that this compound exhibits good oral bioavailability and favorable distribution patterns within the body. These properties are critical for ensuring that the drug reaches its target site effectively and remains active long enough to exert its therapeutic effects. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at relevant doses, suggesting a low risk of adverse effects.

The development of new drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. The case of N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide exemplifies this collaborative effort. Chemists have played a pivotal role in designing and synthesizing the compound, while biologists have provided critical insights into its pharmacological activity and mechanism of action. Medical researchers have contributed by evaluating its potential therapeutic applications and assessing its safety profile.

As research continues to evolve, new methodologies and technologies are being developed to enhance drug discovery processes. Computational modeling and high-throughput screening techniques are increasingly being used to identify promising candidates like N-[(1-Cyclopropylimidazol-4-yl)methyl]-N-methylprop-2-enamide. These approaches allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources in the drug development pipeline.

The future prospects for this compound are promising. Ongoing studies aim to further optimize its pharmacological properties and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, bringing us closer to realizing the full potential of this innovative molecule.